Cas no 1904024-99-2 (1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one)
1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- AKOS025351756
- 1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one
- F6476-2051
- 1-[3-(5-bromopyridin-2-yl)oxypyrrolidin-1-yl]-3,3,3-trifluoropropan-1-one
- 1904024-99-2
- 1-(3-((5-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-3,3,3-trifluoropropan-1-one
- 1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one
-
- Inchi: 1S/C12H12BrF3N2O2/c13-8-1-2-10(17-6-8)20-9-3-4-18(7-9)11(19)5-12(14,15)16/h1-2,6,9H,3-5,7H2
- InChI Key: DCSGCYTUFBEERT-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)OC1CN(C(CC(F)(F)F)=O)CC1
Computed Properties
- Exact Mass: 352.00342g/mol
- Monoisotopic Mass: 352.00342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42.4Ų
1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6476-2051-2μmol |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F6476-2051-5μmol |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6476-2051-10μmol |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F6476-2051-20μmol |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F6476-2051-1mg |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F6476-2051-2mg |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F6476-2051-3mg |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6476-2051-4mg |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F6476-2051-5mg |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F6476-2051-10mg |
1-{3-[(5-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one |
1904024-99-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one
Introduction to 1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one and Its Significance in Modern Chemical Research
The compound with the CAS no. 1904024-99-2, specifically 1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure, has garnered significant attention in recent years due to its potential applications in drug discovery and material science. The presence of both brominated pyridine and trifluoropropionone moieties suggests a high degree of functional flexibility, making it a valuable scaffold for further chemical modifications.
In the realm of medicinal chemistry, the 5-bromopyridine moiety is particularly noteworthy. Pyridine derivatives are ubiquitous in pharmacological research, owing to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The bromine substituent at the 5-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal for constructing more complex molecular architectures. This feature has been exploited in the synthesis of various bioactive compounds, including kinase inhibitors and antiviral agents.
The pyrrolidin-1-yl group in the compound's name further underscores its synthetic utility. Pyrrolidine rings are common motifs in drug molecules due to their ability to mimic the conformational flexibility of natural amino acids like proline. This structural motif is often employed to improve oral bioavailability and metabolic stability. The integration of this ring system with the trifluoropropionone backbone introduces unique electronic properties, which can be leveraged to modulate binding affinities and selectivity in target proteins.
Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, making compounds like 1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one amenable to virtual screening and de novo design. The trifluoromethyl group (-CF₃) is a key feature in modern drug design, contributing to lipophilicity and metabolic stability while often enhancing binding interactions at protein targets. The combination of these elements suggests that this compound could serve as a versatile building block for developing novel therapeutics.
One particularly exciting application of this compound lies in its potential as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play critical roles in numerous cellular processes, making them attractive therapeutic targets. However, their large surface areas and lack of well-defined binding pockets present significant challenges for inhibitor design. The structural features of 1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one, particularly its ability to engage multiple binding sites through hydrogen bonding and hydrophobic effects, make it a promising candidate for overcoming these challenges.
Another emerging area where this compound shows promise is in materials science. Fluorinated compounds are increasingly being explored for their unique electronic properties and stability under extreme conditions. The trifluoropropionone moiety introduces fluorine atoms that can enhance thermal stability and chemical resistance in polymer materials. Additionally, the brominated pyridine group can serve as a handle for further functionalization via cross-coupling reactions, allowing for the creation of tailored materials with specific properties.
The synthesis of 1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one involves several key steps that highlight modern synthetic methodologies. The introduction of the pyrrolidinyl group typically requires cycloaddition or nucleophilic substitution reactions, while the trifluoropropionone backbone can be accessed via fluorination or carboxylation strategies. These synthetic routes often incorporate transition-metal catalysis or organometallic reagents to achieve high selectivity and yield.
In conclusion, 1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one (CAS no. 1904024-99-2) represents a compelling example of how structural complexity can be leveraged to develop novel applications in pharmaceuticals and materials science. Its unique combination of functional groups positions it as a valuable intermediate for further chemical exploration. As research continues to uncover new methodologies for molecular construction and characterization, compounds like this will undoubtedly play an increasingly important role in advancing scientific understanding and technological innovation.
1904024-99-2 (1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)